Cas no 1029783-80-9 (N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine)

• Product Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine
• CAS No: 1029783-80-9
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5433111
• Update Time: 2025-06-07

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[4-(4-ethoxyphenyl)-2-thiazolyl]-
• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine

• Inchi： 1S/C16H15N3OS/c1-2-20-13-8-6-12(7-9-13)14-11-21-16(18-14)19-15-5-3-4-10-17-15/h3-11H,2H2,1H3,(H,17,18,19)
• InChI Key： GJDFNMNXKWSVSC-UHFFFAOYSA-N
• SMILES： C1(NC2=NC(C3=CC=C(OCC)C=C3)=CS2)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine (CAS No. 1029783-80-9): An Overview of a Promising Compound in Medicinal Chemistry

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine (CAS No. 1029783-80-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, exhibits promising biological activities that make it a valuable candidate for further research and development.

The chemical structure of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine is composed of a pyridine ring and a thiazole ring, both of which are functional groups commonly found in bioactive molecules. The presence of an ethoxyphenyl substituent adds to the compound's complexity and contributes to its pharmacological properties. The combination of these structural elements suggests that this compound may have diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine has shown significant anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. These findings suggest that N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine could be developed into a novel anti-cancer agent with broad-spectrum activity.

The neuroprotective potential of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine has also been explored in preclinical studies. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress and prevent neurodegeneration. This property is particularly relevant for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine exerts its neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The pharmacokinetic properties of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]pyridin-2-amine have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Additionally, it exhibits low toxicity in preclinical models, which is an important consideration for drug development.

To further understand the potential clinical applications of N-[4-(4.ethoxyphenyl)-1,3-thiazol-.yI]pyridin-.amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-[4-(4.ethoxyphenyl)-1,3-thiazol-.yI]pyridin-.amine (CAS No. 1029783-.0-) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders highlight its significance in the field. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments that improve patient outcomes.